Cas no 1708263-94-8 (2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid)

• Product Name: 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid
• CAS No: 1708263-94-8
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5580375
• Update Time: 2026-03-11

2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methoxymethyl-6-oxo-6H-pyrimidin-1-yl)-acetic acid
• 2-(4-(methoxymethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• 1(6H)-Pyrimidineacetic acid, 4-(methoxymethyl)-6-oxo-
• 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid

• Inchi： 1S/C8H10N2O4/c1-14-4-6-2-7(11)10(5-9-6)3-8(12)13/h2,5H,3-4H2,1H3,(H,12,13)
• InChI Key： IDIGDYCOOZNKGB-UHFFFAOYSA-N
• SMILES： C1N(CC(O)=O)C(=O)C=C(COC)N=1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 368.1±52.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid

Introduction to 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic Acid (CAS No. 1708263-94-8)

2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid, identified by its CAS number 1708263-94-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a methoxymethyl group and an acetic acid moiety, contribute to its unique chemical properties and biological functions.

The pyrimidine core of 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid is a well-studied scaffold in drug discovery, owing to its resemblance to nucleic acid bases. This structural similarity allows it to interact with biological targets such as enzymes and receptors, making it a valuable candidate for developing novel therapeutic agents. The methoxymethyl group, in particular, introduces a hydrophobic region that can enhance binding affinity and metabolic stability, while the acetic acid moiety provides a site for further functionalization.

In recent years, there has been growing interest in pyrimidine derivatives as potential treatments for various diseases. Studies have demonstrated that these compounds can exhibit inhibitory effects on enzymes involved in cancer metabolism, inflammation, and infectious diseases. For instance, recent research has highlighted the anti-inflammatory properties of certain pyrimidine derivatives, which are believed to modulate cytokine production and immune responses. The compound 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid has shown promise in preclinical studies as a modulator of inflammatory pathways.

The acetic acid moiety in the structure of 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid also makes it a versatile intermediate for synthesizing more complex molecules. This feature is particularly useful in drug development pipelines where structural modifications are often required to optimize pharmacokinetic and pharmacodynamic properties. The ability to introduce various functional groups at the acetic acid position allows chemists to tailor the compound’s properties for specific therapeutic applications.

One of the most exciting areas of research involving 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid is its potential as an antiviral agent. Pyrimidine derivatives have been explored as inhibitors of viral replication enzymes, including those involved in RNA and DNA synthesis. Preliminary studies suggest that this compound may interfere with viral polymerase activity, thereby reducing viral load in infected cells. Further investigation is needed to fully understand its mechanism of action and therapeutic efficacy.

The synthesis of 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrimidine ring followed by functional group transformations to introduce the methoxymethyl and acetic acid moieties. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

The pharmacological profile of 2-[4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid is still under extensive investigation. However, early findings suggest that it may possess significant therapeutic value across multiple disease areas. Its ability to modulate biological pathways associated with inflammation and viral infection makes it a promising candidate for further development. Additionally, its structural flexibility allows for modifications that could enhance its bioavailability and target specificity.

In conclusion, 2-[4-(methoxymethyl)-6-oxyo-l ,6 -dih ydrop y rim idin -l -yl]ac etic ac id (CAS No . < b >1708263 -94 -8 b >) is a comp ournd wi th i m port ant pha rmac o logi cal p otent i al . Its structur al f eatur es an d bi o l ogi cal acti vi ties make i t a valuab le subj ect f or fu rth er resear ch an d dev elop ment . As our understanding of its mechanis ms o f acti on an d pha rmacoki netics improv es , we can ex p ect t o see mor e i m port ant appl icati ons emerge i n t he f i eld o f pha rma ceuticals an d bi ol ogi cal ther apies . p >